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Compound Focus: Chloroneb

CAS No.: 2675-77-6

Cat. No.: S523523

Mode of Action and Cellular Targets

Experimental evidence indicates that Chloroneb's antifungal activity stems from its ability to induce

membrane damage. The table below summarizes the key experimental findings on its cellular effects:

Experimental

Observed Effect Significance Citation
Context
Lysis of the inner Studies on fungal Disrupts cellular energy production and  [1]
mitochondrial species metabolism.
membrane
Attack on the nuclear Observed at higher Suggests potential for broader cellular [1]
membrane fungicide doses disruption and damage to genetic
material.
Disruption of various Higher doses on Indicates a general membrane- [1]
other membranes various fungi disrupting effect, not limited to specific
organelles.

Based on this experimental data, the proposed mechanism of action can be visualized as a process leading to

membrane integrity loss:
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Proposed mechanism of Chloroneb leading to fungal cell death.

Fungicide Classification and Properties

For researchers, the classification and key characteristics of Chloroneb are summarized below:

Property Description

FRAC Code 14 [2]

FRAC Group Aromatic hydrocarbons [2]

Chemical Name 1,4-dichloro-2,5-dimethoxybenzene [2] [3]
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Property

Molecular Formula

Solubility (Water)

Log P

Primary Use

Description

CsHsCl20:2 [2]

8 mg/L at 20°C (Low) [2]

3.58 (High) [2]

Seed treatment for fungal diseases in crops like soybeans, cotton, and beans [2].

Its low aqueous solubility and high soil persistence (typical soil DTso of 130 days) make it suitable for

long-term seed and soil protection [2].

Detailed Experimental Evidence

Key historical studies provide the foundational evidence for Chloroneb's mode of action. The following

table outlines the methodologies and conclusions from pivotal experiments:

Study Focus

Detailed Methodology

Key Findings

Citation

Effect on growth
& ultrastructure

Specificity &
mechanism

Growth &
metabolism in
Ustilago maydis

Treated various fungal species
with Chloroneb and its
metabolites; analyzed cell
structure using electron
microscopy.

Investigated effects on
susceptible and resistant fungi,
likely observing growth inhibition
and structural changes.

Studied the impact of Chloroneb
on the growth and metabolic
processes of the corn smut
fungus.

Caused significant ultrastructural
changes, including lysis of the inner
mitochondrial membrane and
damage to the nuclear membrane.

Helped establish the specificity of
Chloroneb's action and provided
early evidence for its membrane-
targeting mechanism.

Provided data on how the fungicide
disrupts normal fungal metabolism,
consistent with energy failure due
to mitochondrial damage.

[1]

[1]

[1]
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Regulatory and Research Status

Chloroneb is now considered an obsolete fungicide and is not approved for use in the European Union
[2]. Much of the foundational research on its mechanism was conducted in the 1970s and 1980s [1]. For

researchers, it serves as a historical case study of a membrane-disrupting fungicide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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